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Compound of Interest

Compound Name: Dicyclohexylmethanol

Cat. No.: B146628 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of

dicyclohexylmethanol in various common laboratory solvents. Due to the limited availability of

specific quantitative data in public literature, this guide presents known solubility information

and furnishes detailed experimental protocols to enable researchers to determine precise

solubility values for their specific applications.

Introduction to Dicyclohexylmethanol
Dicyclohexylmethanol (also known as dicyclohexylcarbinol) is an organic compound with the

chemical formula C₁₃H₂₄O. It is characterized by a hydroxyl group attached to a carbon atom

which is, in turn, bonded to two cyclohexyl rings. This structure imparts a significant nonpolar

character to the molecule, while the hydroxyl group provides a site for hydrogen bonding.

Dicyclohexylmethanol is a white to off-white solid at room temperature.[1][2] Its physical

properties, particularly its melting point of 58-64 °C, are important considerations for its

dissolution in various solvents.[1][2][3]

Solubility Profile of Dicyclohexylmethanol
The solubility of dicyclohexylmethanol is governed by the "like dissolves like" principle. Its

large, nonpolar dicyclohexyl moiety dictates its affinity for nonpolar organic solvents, while the

polar hydroxyl group allows for some interaction with polar solvents.
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Qualitative and Quantitative Solubility Data

The following table summarizes the available solubility data for dicyclohexylmethanol. It is
important to note that quantitative data is sparse, and the provided information is based on

publicly accessible chemical data sheets and qualitative descriptions.

Solvent
Class

Solvent
Chemical
Formula

Qualitative
Solubility

Quantitative
Solubility
(at ambient
temperature
)

Reference(s
)

Polar Protic

Solvents
Methanol CH₃OH Soluble

0.1 g/mL,

clear
[1][2][4]

Ethanol C₂H₅OH Soluble
Data not

available
[1]

Water H₂O Low solubility
Data not

available
[5]

Polar Aprotic

Solvents

Dimethyl

Methanol
C₃H₈O Soluble

Data not

available
[1]

Ethers Diethyl Ether (C₂H₅)₂O Soluble
Data not

available
[1]

Note: The term "soluble" in a qualitative context generally implies that a significant amount of

the solute dissolves in the solvent, but does not specify the exact concentration.

Experimental Protocol for Determining Solubility
For applications requiring precise solubility values, experimental determination is necessary.

The following is a detailed protocol for the isothermal shake-flask method, a common and

reliable technique for determining the solubility of a solid in a liquid solvent.[6][7]

3.1. Materials and Equipment

Dicyclohexylmethanol (solute)
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Solvent of interest

Analytical balance (±0.1 mg accuracy)

Vials with screw caps (e.g., 4 mL)

Constant temperature orbital shaker or water bath

Syringe filters (0.45 µm, solvent-compatible, e.g., PTFE)

Syringes

Volumetric flasks

Analytical instrumentation for quantification (e.g., HPLC, GC, UV-Vis spectrophotometer)

3.2. Procedure

Preparation of Supersaturated Solution:

Accurately weigh an excess amount of dicyclohexylmethanol and add it to a vial. The

excess solid is crucial to ensure that the solution reaches saturation.

Add a known volume or mass of the desired solvent to the vial.

Securely cap the vial to prevent solvent evaporation.

Equilibration:

Place the vial in a constant temperature orbital shaker or water bath set to the desired

temperature (e.g., 25 °C).

Agitate the mixture for a sufficient period to ensure equilibrium is reached. This can range

from 24 to 72 hours, depending on the solvent and the dissolution rate of the solid. It is

advisable to perform preliminary experiments to determine the optimal equilibration time.

Phase Separation:
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Once equilibrium is achieved, allow the vial to rest in the constant temperature

environment for a period to allow the undissolved solid to settle.

Carefully withdraw a sample of the supernatant using a syringe.

Immediately filter the sample through a 0.45 µm syringe filter into a clean, pre-weighed

vial. This step is critical to remove all undissolved solid particles.

Quantification:

Accurately weigh the filtered saturated solution.

Evaporate the solvent from the filtered sample under a gentle stream of nitrogen or in a

vacuum oven at a temperature below the boiling point of the solvent and the melting point

of dicyclohexylmethanol.

Once the solvent is completely removed, weigh the remaining solid

dicyclohexylmethanol.

Alternatively, the concentration of dicyclohexylmethanol in the filtered saturated solution

can be determined using a suitable analytical technique such as HPLC, GC, or UV-Vis

spectrophotometry against a pre-prepared calibration curve.

Calculation of Solubility:

Calculate the solubility in g/mL using the following formula: Solubility (g/mL) = (mass of

dissolved dicyclohexylmethanol in g) / (volume of solvent in mL)

If the quantification was done by weighing the evaporated solid, the mass of the solvent

can be determined by subtracting the mass of the dissolved solid from the total mass of

the filtered solution. The volume of the solvent can then be calculated using its density at

the experimental temperature.

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the experimental determination of

dicyclohexylmethanol solubility using the shake-flask method.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b146628?utm_src=pdf-body
https://www.benchchem.com/product/b146628?utm_src=pdf-body
https://www.benchchem.com/product/b146628?utm_src=pdf-body
https://www.benchchem.com/product/b146628?utm_src=pdf-body
https://www.benchchem.com/product/b146628?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation of
Supersaturated Solution

Equilibration
(Constant Temperature

Shaking)

Agitate for
24-72h Phase Separation

(Settling & Filtration)

Allow to settle,
then filter Quantification of

Dissolved Solute
Analyze filtrate Calculation of

Solubility
Compute concentration

Click to download full resolution via product page

Experimental workflow for determining the solubility of dicyclohexylmethanol.

Factors Influencing Solubility
Several factors can influence the solubility of dicyclohexylmethanol:

Temperature: Generally, the solubility of a solid in a liquid solvent increases with

temperature. However, this relationship should be determined experimentally for each

solvent system.

Solvent Polarity: As a largely nonpolar molecule with a single polar functional group,

dicyclohexylmethanol's solubility will be highest in solvents of similar polarity. It is expected

to be highly soluble in nonpolar solvents like hydrocarbons and ethers, and moderately

soluble in polar aprotic and polar protic solvents.

Purity of Compound and Solvent: Impurities in either the dicyclohexylmethanol or the

solvent can affect the measured solubility. It is recommended to use high-purity materials for

accurate determinations.

Conclusion
While quantitative solubility data for dicyclohexylmethanol in a wide range of common

solvents is not readily available in the public domain, its chemical structure suggests a high

affinity for organic solvents and low solubility in water. The provided experimental protocol

offers a robust method for researchers and drug development professionals to determine

precise solubility values tailored to their specific needs. This information is critical for

applications such as reaction chemistry, formulation development, and purification processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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